Cas no 69391-08-8 (4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide)

• Product Name: 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide
• CAS No: 69391-08-8
• MF: C₄H₄N₄O₃
• MW: 156.099559783936
• MDL: MFCD00057338
• CID: 515732
• PubChem ID: 188244
• Update Time: 2025-05-21

4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide
• 1,3,5-Triazine-2-carboxamide,1,6-dihydro-4-hydroxy-6-oxo-
• 1,6-dihydro-4-hydroxy-6-oxo-1,3,5-Triazine-2-carboxamide
• 4,6-dioxo-1H-1,3,5-triazine-2-carboxamide
• Allantoxanamide
• Oxonamide
• Oxonsaeureamid
• 1,4,5,6-Tetrahydro-4,6-dioxo-1,3,5-triazine-2-carboxamide
• 69391-08-8
• BRD-K09767179-001-01-3
• HY-W047156
• Q27216104
• 4-Hydroxy-6-oxo-1,6-dihydro-1,3,5-triazine-2-carboxamide
• CHEBI:125485
• SY346518
• MFCD00057338
• AKOS025149668
• AMY16218
• FT-0713263
• DTXSID80219512
• A836473
• 1,3,5-Triazine-2-carboxamide, 1,4,5,6-tetrahydro-4,6-dioxo-
• AKOS006274611
• SB73384
• 2,4-dioxo-1,2,3,4-tetrahydro-1,3,5-triazine-6-carboxylic acid amide
• CS-0099014
• 2,4-Dihydroxy-6-carboxamide-1,3,5-triazine
• SCHEMBL15769086

• MDL： MFCD00057338
• Inchi： 1S/C4H4N4O3/c5-1(9)2-6-3(10)8-4(11)7-2/h(H2,5,9)(H2,6,7,8,10,11)
• InChI Key： HJXJVORILFDIOT-UHFFFAOYSA-N
• SMILES： O=C1NC(N=C(C(N)=O)N1)=O

Computed Properties

• Exact Mass: 156.02800
• Monoisotopic Mass: 156.02834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: -1.6

Experimental Properties

• Color/Form: Solid powder
• Density: 2.19±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.861
• Solubility: Slightly soluble (8.9 g/l) (25 º C),
• PSA: 121.96000
• LogP: -1.33030

4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide

Comprehensive Analysis of 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide (CAS No. 69391-08-8)

4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide, with the CAS number 69391-08-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazine core and a carboxamide functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's triazine scaffold is a key structural motif in many pharmaceutical intermediates, contributing to its relevance in modern medicinal chemistry. Recent studies highlight its role in designing anticancer agents and antiviral compounds, aligning with current global health priorities. Its mechanism of action often involves interactions with biological targets such as DNA topoisomerases or kinase enzymes, which are critical in cellular proliferation and infection pathways.

From an industrial perspective, 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide is valued for its synthetic flexibility. Chemists frequently employ it as a building block for constructing more complex molecules, leveraging its reactive sites for N-functionalization or ring expansion reactions. This adaptability has led to its use in creating crop protection chemicals, addressing the growing demand for sustainable agriculture solutions.

Environmental and safety profiles of this compound are also under scrutiny, as stakeholders prioritize green chemistry principles. Its biodegradability and low ecotoxicity make it a candidate for eco-friendly synthesis routes, resonating with the circular economy movement. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely used to characterize its purity and stability, ensuring compliance with regulatory standards.

Market trends indicate rising interest in custom synthesis services for 69391-08-8, driven by pharmaceutical outsourcing and preclinical research needs. Suppliers often highlight its high yield production processes and scalability, which are critical for cost-effective manufacturing. Additionally, patent filings related to derivatives of this compound suggest untapped potential in personalized medicine and bioconjugation technologies.

In academic circles, the compound's crystal structure and hydrogen bonding patterns are frequently studied to understand its solid-state properties. Such investigations contribute to advancements in co-crystal engineering, a hot topic in drug formulation research. Computational modeling tools like molecular docking further elucidate its binding affinities, supporting rational drug design efforts.

Future directions for 4,6-Dioxo-1,4,5,6-tetrahydro-1,3,5-triazine-2-carboxamide may include exploration in nanomedicine or as a linker for biocompatible materials. With the integration of AI-driven drug discovery platforms, researchers can accelerate the identification of novel applications for this multifaceted compound, ensuring its continued relevance in scientific innovation.